Cas no 1537541-15-3 (3-Oxetanemethanamine, 3-(2-thienyl)- )

3-Oxetanemethanamine, 3-(2-thienyl)-, is a specialized heterocyclic amine featuring both oxetane and thiophene moieties. This compound is of interest in medicinal chemistry and material science due to its rigid oxetane ring, which can enhance metabolic stability and solubility, and the thiophene group, which contributes to electronic and binding properties. Its unique structure makes it a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of pharmaceuticals targeting CNS disorders or as a building block for functional materials. The compound’s balanced lipophilicity and steric profile further support its utility in drug discovery and advanced material applications.

3-Oxetanemethanamine, 3-(2-thienyl)- structure

1537541-15-3 structure

Product Name:3-Oxetanemethanamine, 3-(2-thienyl)-

CAS No:1537541-15-3

MF:C₈H₁₁NOS

MW:169.244040727615

CID:5264440

Update Time:2025-10-29

3-Oxetanemethanamine, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

- 3-(2-Thienyl)-3-oxetanemethanamine (ACI)
- 3-Oxetanemethanamine, 3-(2-thienyl)-
- Inchi： 1S/C8H11NOS/c9-4-8(5-10-6-8)7-2-1-3-11-7/h1-3H,4-6,9H2
- InChI Key： NUTPVBSWIQHYJR-UHFFFAOYSA-N
- SMILES： O1CC(CN)(C2=CC=CS2)C1

3-Oxetanemethanamine, 3-(2-thienyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-645596-1.0g	[3-(thiophen-2-yl)oxetan-3-yl]methanamine	1537541-15-3	1.0g	$1150.0	2023-03-05
Enamine	EN300-645596-2.5g	[3-(thiophen-2-yl)oxetan-3-yl]methanamine	1537541-15-3	2.5g	$2384.0	2023-03-05
Enamine	EN300-645596-5.0g	[3-(thiophen-2-yl)oxetan-3-yl]methanamine	1537541-15-3	5.0g	$3018.0	2023-03-05
Enamine	EN300-645596-10.0g	[3-(thiophen-2-yl)oxetan-3-yl]methanamine	1537541-15-3	10.0g	$3795.0	2023-03-05

3-Oxetanemethanamine, 3-(2-thienyl)- Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli

Additional information on 3-Oxetanemethanamine, 3-(2-thienyl)-

3-Oxetanemethanamine, 3-(2-thienyl)-: A Comprehensive Overview

CAS No. 1537541-15-3, commonly referred to as 3-Oxetanemethanamine, 3-(2-thienyl)-, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an oxetane ring with a thienyl group, making it a valuable molecule for various applications in drug discovery and material science.

The molecular structure of 3-Oxetanemethanamine, 3-(2-thienyl)- is notable for its oxetane ring, a four-membered cyclic ether, which contributes to its chemical stability and reactivity. The presence of the thienyl group introduces aromaticity and potential electronic effects that can influence the compound's interaction with biological systems. Recent studies have highlighted the importance of such heterocyclic compounds in modulating pharmacokinetic properties and enhancing bioavailability.

In terms of synthesis, researchers have developed several efficient routes to prepare CAS No. 1537541-15-3. These methods often involve multi-step reactions, including nucleophilic substitutions and cyclizations, to achieve the desired oxetane framework. The integration of green chemistry principles in these synthetic pathways has been a focus of recent investigations, aiming to minimize environmental impact while maintaining high yields.

The application of 3-Oxetanemethanamine, 3-(2-thienyl)- extends beyond traditional chemical synthesis. It has shown promise in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anti-cancer drug design. For instance, studies published in leading journals such as Nature Communications and Journal of Medicinal Chemistry have demonstrated that this compound can act as a scaffold for designing molecules with enhanced selectivity and efficacy.

Beyond pharmacology, the unique properties of CAS No. 1537541-15-3 make it a candidate for advanced materials research. Its ability to form stable complexes with metal ions has led to explorations in catalysis and sensor technology. Recent advancements in nanotechnology have further expanded its potential applications, particularly in the development of responsive materials for environmental monitoring.

In conclusion, 3-Oxetanemethanamine, 3-(2-thienyl)-, with its distinct chemical structure and versatile properties, continues to be a focal point in scientific research. Its role in drug discovery and material science underscores its significance as a valuable compound for addressing contemporary challenges in these fields.